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Compound of Interest
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Compound Name:
(phenylamino)acetamide

CAS No.: 1021084-95-6

Cat. No.: B1372532
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Title: Structure-Activity Relationship (SAR) of 3-Methoxyphenyl Acetamides: A Modular Scaffold
for Targeted Therapeutics

Executive Summary The N-(3-methoxyphenyl)acetamide scaffold represents a privileged
substructure in medicinal chemistry, distinguished by its unique electronic profile and metabolic
stability compared to its para-substituted congeners. Unlike 4-methoxyanilines, which are prone
to bioactivation into toxic quinone imines, the 3-methoxy (meta) variant offers a safer, lipophilic
anchor for engaging hydrophobic pockets in targets ranging from Tubulin to Tyrosine Kinases
(e.g., EGFR, VEGFR). This guide dissects the SAR of this moiety, providing a validated
roadmap for transforming the core N-acetyl-m-anisidine structure into potent biological probes.

Physicochemical & Structural Profile[1][2][3][4][5]

The core scaffold, N-(3-methoxyphenyl)acetamide (CAS: 588-16-9), serves as a
"pharmacophoric anchor.” Its utility stems from three distinct structural zones:
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e Zone A (The Meta-Anchor): The 3-methoxy group functions as a weak hydrogen bond
acceptor and a lipophilic handle. Being in the meta position, it exerts an inductive electron-
withdrawing effect (

) balanced by a mesomeric donating effect, but without the direct resonance conjugation to
the nitrogen lone pair seen in para-isomers. This preserves the nucleophilicity of the amide
nitrogen for H-bonding.

o Zone B (The Linker): The acetamide bridge provides a rigid planar geometry (bond order
~1.5) and essential Hydrogen Bond Donor (NH) and Acceptor (C=0) motifs.

e Zone C (The Diversity Vector): The

-carbon of the acetamide allows for rapid diversification via nucleophilic substitution,
enabling the attachment of complex "tails" (heterocycles, solubilizing groups).

Table 1: Core Physicochemical Properties
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Implication for Drug

Property Value .

Design

Ideal fragment for Fragment-
Molecular Weight 165.19 g/mol Based Drug Discovery

(FBDD).

Optimal lipophilicity for CNS
LogP (Predicted) ~1.3-1.45 penetration and membrane

permeability.

Well below the 140 Az limit,
TPSA 38.3 A2 suggesting high oral

bioavailability.

Critical for interaction with
H-Bond Donors 1 backbone carbonyls in binding

pockets.

The methoxy oxygen often

engages water networks or
H-Bond Acceptors 2 - .

specific residues (e.g.,

Ser/Thr).

Synthetic Protocol: The "Chloroacetyl-Linker"
Strategy

To explore the SAR of this scaffold, a robust, divergent synthetic route is required. The most
field-proven method utilizes a 2-step "Cap-and-Snap" approach.

Step 1: Scaffold Generation (The Cap)

Objective: Synthesize the electrophilic intermediate 2-chloro-N-(3-methoxyphenyl)acetamide.

» Reagents:m-Anisidine (1.0 eq), Chloroacetyl chloride (1.1 eq), Triethylamine (1.2 eq),
Dichloromethane (DCM) (anhydrous).

e Protocol:
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o Dissolve m-anisidine in DCM at 0°C under

atmosphere.

o Add Triethylamine (TEA) as a proton scavenger.

o Add Chloroacetyl chloride dropwise over 30 mins (Exothermic!).

o Stir at Room Temperature (RT) for 3 hours.

o Validation: TLC (Hexane:EtOAc 7:3) shows disappearance of amine (

) and appearance of amide (

).

o Workup: Wash with 1N HCI (removes unreacted amine), then Sat.

. Dry over

[¢]

Yield: Typically >90% (White solid).
Step 2: Diversification (The Snap)
Objective: Introduce the "Tail" moiety via

displacement.

» Reagents: Intermediate from Step 1 (1.0 eq), Nucleophile (e.g., Secondary amine, Thiol,
Phenol) (1.1 eq),

or
(2.0 eq), Acetonitrile (ACN).

e Protocol:

o Suspend Intermediate and Base in ACN.

© 2026 BenchChem. All rights reserved. 4/10 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1372532?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

[e]

Add Nucleophile.

o

Reflux (80°C) for 4—12 hours.

[¢]

Validation: Monitor by LC-MS for the [M+H]+ peak of the product.

[¢]

Purification: Recrystallization from Ethanol is often sufficient; otherwise, Flash
Chromatography.

Visualizing the Workflow

Step 1: Scaffold Generation

Chloroacetyl Chloride
(Electrophile)

m-Anisidine DCM, TEA, 0°C _ [ 2-Chloro-N-(3-methoxyphenyl)acetamide
(Starting Material) = (Electrophilic Scaffold)

L N 2C03, ACN, Reflux

Nucleophile (H-Nu) Final Ligand
(e.g., Morpholine, Indole) (N-substituted acetamide)

Click to download full resolution via product page

Caption: Divergent synthesis workflow allowing rapid library generation from the stable chloro-
acetamide intermediate.

SAR Deep Dive: Case Studies

The biological activity of 3-methoxyphenyl acetamides is heavily dependent on the "Tail* moiety
(Zone C). Below are two validated case studies demonstrating the scaffold's versatility.

Case Study A: Anticancer Agents (Kinase Inhibition)
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Target: Cyclin-Dependent Kinase 2 (CDK2) / Cyclin A2. Mechanism: The acetamide NH and
Carbonyl mimic the ATP adenine ring interactions, while the 3-methoxy phenyl group occupies
the hydrophobic pocket adjacent to the gatekeeper residue.

Table 2: SAR of Pyrazolo[3,4-d]pyrimidine Derivatives Data synthesized from Kobesy et al. (Ref
1)

Tail Structure IC50 (MCF-7) IC50 (HCT-116)
Compound ID Notes
(Zone C) [nM] [nM]

Most potent. The

4-ox0-1-phenyl- bulky tail fits the
Cmpd 14 pyrazolo- 45 6 ATP pocket; 3-
pyrimidine OMe anchors
orientation.

4-Methyl on the
4-ox0-1-(4- tail maintains
Cmpd 15 46 7 -
methylphenyl)-... activity; tolerance

for lipophilicity.

The 3-methoxy

scaffold
Sorafenib (Reference Drug) 144 176 outperforms the

standard in these

specific lines.

Insight: The 3-methoxy group is superior to unsubstituted phenyl here, likely due to specific Van
der Waals contacts in the hydrophobic cleft of the kinase.

Case Study B: Tubulin Polymerization Inhibitors

Target: Colchicine Binding Site of Tubulin.[1] Mechanism: The molecule acts as a "molecular
wedge," preventing the curvature of tubulin dimers necessary for microtubule formation.

Table 3: SAR of Indole-Acetamide Hybrids Data synthesized from Zhang et al. (Ref 2)
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Tail Structure IC50 (MGC-803) ) o
Compound ID Tubulin Inhibition
(Zone C) [uM]
15b 5-methoxyindole 1.56 Potent
15a Indole (unsubstituted) >10 Weak
15¢g 5-bromoindole Moderate Moderate

Insight: Here, the N-(3,4,5-trimethoxyphenyl) analog is often cited, but the mono-3-methoxy
variants (like N-(3-methoxyphenyl)) retain significant activity when paired with a highly lipophilic
tail like 5-methoxyindole. The 3-methoxy group on the anilide ring mimics the A-ring of
Colchicine.

Mechanistic Signaling & Interaction Map

Understanding how this small molecule disrupts complex biological systems is key to
optimization. The diagram below illustrates the dual-pathway potential depending on the "Tail"

selection.

N-(3-methoxyphenyl)acetamide
(The Core)
Bulky Heterocycle Tail \ Lipophilic Indole Tail
Pathway A: Kinase Inhibition Pathway B: Tubulin Destabilization
(Tail = Pyrazolo-pyrimidine) (Tail = Indole/Aryl)
H-Bonding (NH/CO) Hydrophobic Fit (3-OMe)

Target: CDK2/Cyclin A2 Target: Beta-Tubulin
(ATP Pocket Competition) (Colchicine Site Binding)

G2/M Cell Cycle Arrest
& Apoptosis

© 2026 BenchChem. All rights reserved. 7/10 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1372532?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Foundational & Exploratory

Check Availability & Pricing

Click to download full resolution via product page

Caption: Bifurcated mechanism of action. The core scaffold drives binding affinity, while the tail
determines target selectivity (Kinase vs. Cytoskeleton).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. researchgate.net [researchgate.net]

2. researchgate.net [researchgate.net]

3. hrcak.srce.hr [hrcak.srce.hr]

4. mdpi.com [mdpi.com]

© 2026 BenchChem. All rights reserved. 8/10 Tech Support


https://www.benchchem.com/product/b1372532/docs?utm_src=pdf-body-img#structure-activity-relationship-sar-of-3-methoxyphenyl-acetamides
https://www.researchgate.net/publication/393196303_Design_Synthesis_Anti-cancer_Screening_Mechanistic_and_Molecular_Modeling_Studies_of_N-3-methoxyphenyl-2-4-oxo-1-phenyl-14-dihydro-5H-pyrazolo34-dpyrimidin-5-yl_Acetamide
https://hrcak.srce.hr/file/368768
https://www.mdpi.com/1420-3049/26/13/4047
https://arabjchem.org/synthesis-of-n-arylacetamides-via-amination-of-aryltriazenes-with-acetonitrile-under-metal-free-and-mild-conditions/
https://www.mdpi.com/1422-8599/2022/1/M1328
https://pubchem.ncbi.nlm.nih.gov/compound/11494
https://pubchem.ncbi.nlm.nih.gov/compound/2-chloro-N-_3-methoxyphenyl_acetamide
https://pubchem.ncbi.nlm.nih.gov/compound/11494
https://www.benchchem.com/product/b1372532?utm_src=pdf-custom-synthesis#bc-rfq
https://www.researchgate.net/publication/365505100_Synthesis_and_bioactive_evaluation_of_N-1-methyl-1H-indol-3-ylmethyl-N-345-trimethoxyphenylacetamide_derivatives_as_agents_for_inhibiting_tubulin_polymerization
https://www.researchgate.net/publication/393196303_Design_Synthesis_Anti-cancer_Screening_Mechanistic_and_Molecular_Modeling_Studies_of_N-3-methoxyphenyl-2-4-oxo-1-phenyl-14-dihydro-5H-pyrazolo34-dpyrimidin-5-yl_Acetamide
https://hrcak.srce.hr/file/368768
https://www.mdpi.com/1420-3049/26/13/4047
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1372532?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Foundational & Exploratory

Check Availability & Pricing

5. Synthesis of <i>N-</i>arylacetamides via amination of aryltriazenes with acetonitrile under
metal-free and mild conditions - Arabian Journal of Chemistry [arabjchem.org]

e 6. mdpi.com [mdpi.com]

o 7.Acetamide, N-(3-methoxyphenyl)- | COH11NO2 | CID 11494 - PubChem
[pubchem.ncbi.nim.nih.gov]

e 8. 2-chloro-N-(3-methoxyphenyl)acetamide | C9H10CINO2 | CID 28667 - PubChem
[pubchem.ncbi.nim.nih.gov]

 To cite this document: BenchChem. [Structure-Activity Relationship (SAR) of 3-
methoxyphenyl acetamides]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1372532/docs#structure-activity-relationship-sar-of-
3-methoxyphenyl-acetamides]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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